5-Bromo-2-propoxybenzoic acid

• IUPAC Name: 5-bromo-2-propoxybenzoic acid
• InChI: InChI=1S/C10H11BrO3/c1-2-5-14-9-4-3-7(11)6-8(9)10(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key: XIKNXSROQAGMTA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)Br)C(=O)O
• Molecular Formula: C10H11BrO3
• DSSTOX Substance ID: DTXSID20399246
• Molecular Weight: 259.10 g/mol
• CAS RN: 60783-91-7

Description

5-Bromo-2-propoxybenzoic acid is a brominated benzoic acid derivative with a propoxy substituent. While the provided papers do not directly discuss 5-Bromo-2-propoxybenzoic acid, they do provide insights into similar brominated benzoic acid compounds and their properties, which can be extrapolated to understand the subject compound.

Synthesis Analysis

The synthesis of brominated benzoic acid derivatives typically involves halogenation reactions. For instance, the synthesis of 4-bromo-3,5-dihydroxybenzoic acid was achieved by brominating 3,5-dihydroxybenzoic acid . Similarly, 5-bromo-2-iodobenzoic acid derivatives were synthesized through condensation reactions . These methods suggest that 5-Bromo-2-propoxybenzoic acid could be synthesized by introducing a propoxy group to a suitable brominated benzoic acid precursor through nucleophilic substitution reactions.

Molecular Structure Analysis

The molecular structure of brominated benzoic acid derivatives is characterized by the presence of a bromine atom, which can influence the overall geometry and reactivity of the molecule. For example, the uranyl coordination polymer with 3-bromo-5-iodobenzoic acid features halogen-bonding interactions . The presence of halogen atoms in these compounds can lead to unique structural motifs and supramolecular assemblies.

Chemical Reactions Analysis

Brominated benzoic acids participate in various chemical reactions. The 2-bromobenzoic acids have been used as building blocks for constructing spirobenzolactones and spirobenzolactams through free radical reactions . Additionally, 5-bromo-2-iodobenzoic acid derivatives have been involved in bioactivity studies, indicating their potential in medicinal chemistry .

Physical and Chemical Properties Analysis

The physical and chemical properties of brominated benzoic acid derivatives can be diverse. For example, lanthanide complexes with 2-bromo-5-methoxybenzoic acid exhibit luminescence and thermodynamic properties . The vibrational and electronic properties of 2-amino-5-bromobenzoic acid were studied using FT-IR, FT-Raman, UV spectra, and DFT calculations . These studies provide a foundation for understanding the properties of 5-Bromo-2-propoxybenzoic acid, which may exhibit similar spectroscopic features and reactivity patterns.

Scientific Research Applications

• Metabolic Pathways and Toxicity Analysis : A study by Carmo et al. (2005) explored the metabolic pathways of related bromo compounds, providing insights into their metabolism and potential toxic effects in humans and other species. This research is crucial for understanding the biological processing and safety profile of such compounds (Carmo et al., 2005).

• Synthesis and Pharmacological Potential : Research by Högberg et al. (1990) focused on the synthesis of 5-substituted derivatives, including those of 5-Bromo-2-propoxybenzoic acid, examining their properties as potential antipsychotic agents. This study contributes to the understanding of the compound's chemical synthesis and its potential application in pharmacology (Högberg et al., 1990).

• Preclinical Pharmacokinetics and Toxicity : A 2021 study by Gutiérrez-Sánchez et al. investigated a new derivative of 5-Bromo-2-propoxybenzoic acid, analyzing its pharmacokinetics and acute toxicity in rats. This research is significant for its implications in drug development and safety evaluation (Gutiérrez-Sánchez et al., 2021).

• Chemical Synthesis and Biological Activity : Khalifa et al. (1982) reported on the synthesis of bromo derivatives of benzoic acid, which includes methods potentially applicable to 5-Bromo-2-propoxybenzoic acid. Understanding these synthetic pathways is essential for the development of new compounds with desired biological activities (Khalifa et al., 1982).

• Herbicide Resistance in Plants : A study by Stalker et al. (1988) explored the use of a gene that confers resistance to bromoxynil, a herbicide, in transgenic tobacco plants. This research provides a perspective on the agricultural applications of bromo compounds and their derivatives (Stalker et al., 1988).

Safety And Hazards

While specific safety and hazard information for “5-Bromo-2-propoxybenzoic acid” is not available, it is generally recommended to handle chemical compounds with care, using appropriate personal protective equipment and following safe laboratory practices.